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Compound of Interest

Compound Name: 5-Thiazolemethanol

An In-depth Technical Guide

This whitepaper provides a comprehensive overview of the core physicochemical properties of
5-Thiazolemethanol, a key intermediate in pharmaceutical synthesis. Aimed at researchers,
scientists, and professionals in drug development, this guide offers a detailed examination of
the compound's characteristics, experimental protocols for their determination, and the logical
relationship of these properties to its application in the pharmaceutical industry.

Core Physicochemical Properties

5-Thiazolemethanol (CAS No: 38585-74-9) is a pale-yellow oil or light yellow to brown clear
liquid.[1][2][3][4] Its chemical structure, featuring a thiazole ring with a hydroxymethyl
substituent, underpins its utility as a versatile building block in organic synthesis, notably as an
intermediate for the antiretroviral drug Ritonavir.[5] A thorough understanding of its
physicochemical parameters is crucial for optimizing reaction conditions, ensuring purity, and
predicting its behavior in biological systems.

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of 5-
Thiazolemethanol.
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Property Value Source(s)
Molecular Formula CaHsNOS [1112][3]
Molecular Weight 115.15 g/mol [11[2][3]
Boiling Point 106 °C @ 0.7 mmHg [2]

95-96 °C @ 0.02 mmHg

Soluble in Chloroform,

Solubility Methanol [1][3]
9.59 mg/mL (0.0833 mol/L) [5]

pKa (predicted) 13.61 +0.10

logP (computed) 0.1 [1]
Flash Point 104 °C [2]
Refractive Index 1.57 [2]

Experimental Protocols for Physicochemical
Property Determination

Accurate determination of physicochemical properties is fundamental in chemical research and
drug development. While specific experimental protocols for 5-Thiazolemethanol are not
widely published, the following are standard methodologies for determining the key properties
listed above.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. For compounds like 5-Thiazolemethanol, which have a relatively high
boiling point, vacuum distillation is often employed to prevent decomposition at elevated
temperatures.

Methodology:

o A small sample of 5-Thiazolemethanol is placed in a distillation flask.
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e The apparatus is connected to a vacuum pump, and the pressure is reduced to a specific
level (e.g., 0.7 mmHg).

e The sample is heated, and the temperature at which the liquid boils and its vapor condenses
is recorded as the boiling point at that pressure.

Solubility Determination

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a
critical factor in drug formulation and absorption.

Methodology (Shake-Flask Method):

» An excess amount of 5-Thiazolemethanol is added to a known volume of the solvent (e.qg.,
water, chloroform, methanol) in a flask.

o The flask is sealed and agitated at a constant temperature for a prolonged period (typically
24-48 hours) to ensure equilibrium is reached.

e The solution is then filtered to remove the undissolved solute.

e The concentration of 5-Thiazolemethanol in the filtrate is determined using a suitable
analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC).

pKa Determination

The pKa is a measure of the acidity of a compound. While the pKa of 5-Thiazolemethanol is
predicted, experimental determination can be performed using potentiometric titration.

Methodology (Potentiometric Titration):

» A solution of 5-Thiazolemethanol of known concentration is prepared in a suitable solvent
(e.g., water or a water-cosolvent mixture).

o A standardized solution of a strong base (e.g., NaOH) is gradually added to the solution.
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e The pH of the solution is monitored using a calibrated pH meter after each addition of the
titrant.

e The pKa is determined from the titration curve, typically as the pH at which half of the
compound has been neutralized.

logP Determination

The partition coefficient (logP) is a measure of a compound's lipophilicity and is a key predictor
of its pharmacokinetic properties. The shake-flask method is the traditional and most reliable
method for its determination.

Methodology (Shake-Flask Method):

A solution of 5-Thiazolemethanol is prepared in one of two immiscible solvents, typically n-
octanol and water.

e The two phases are mixed in a separatory funnel and shaken vigorously to allow for the
partitioning of the compound between the two layers.

e The mixture is then allowed to separate completely.

e The concentration of 5-Thiazolemethanol in each phase is measured using an appropriate
analytical method.

e The logP is calculated as the logarithm of the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase.

Physicochemical Properties in the Context of Drug
Development

The physicochemical properties of an active pharmaceutical ingredient (API) or its
intermediates are critical determinants of its ultimate success as a therapeutic agent. The
following diagram illustrates the logical relationship between the core properties of a molecule
like 5-Thiazolemethanol and its suitability in the drug development pipeline.
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Physicochemical Properties of 5-Thiazolemethanol
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Physicochemical properties influencing drug development.

As the diagram illustrates, properties such as molecular weight and solubility are fundamental
to the ease and efficiency of chemical synthesis. The boiling point directly impacts purification
strategies like distillation. Furthermore, properties like logP and pKa are crucial for predicting
the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a potential drug
candidate, influencing its bioavailability and efficacy. The favorable solubility of 5-
Thiazolemethanol in common organic solvents facilitates its use in a variety of chemical
reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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